Cas no 898786-95-3 (1-(2,6-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one)

• Product Name: 1-(2,6-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one
• CAS No: 898786-95-3
• MF: C₁₇H₂₂F₂O₃
• MW: 312.351592540741
• CID: 1947051
• PubChem ID: 24727870
• Update Time: 2025-06-11

1-(2,6-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2',6'-DIFLUORO-5-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)VALEROPHENONE
• 1-(2,6-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one
• LogP
• DTXSID70645967
• MFCD03844272
• AKOS016023355
• 898786-95-3
• FS-6346
• 1-(2,6-Difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)-1-pentanone

• MDL： MFCD03844272
• Inchi： 1S/C17H22F2O3/c1-17(2)10-21-15(22-11-17)9-4-3-8-14(20)16-12(18)6-5-7-13(16)19/h5-7,15H,3-4,8-11H2,1-2H3
• InChI Key： IXFRCLLIVVIABN-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(CCCCC1OCC(C)(C)CO1)=O)F

Computed Properties

• Exact Mass: 312.15400
• Monoisotopic Mass: 312.15370088Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 4.10700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,6-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one

Introduction to 1-(2,6-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one (CAS No. 898786-95-3)

1-(2,6-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With a CAS number of 898786-95-3, this compound represents a promising candidate for further research and development in the quest for novel therapeutic agents.

The molecular structure of this compound is characterized by the presence of a 2,6-difluorophenyl group and a 5,5-dimethyl-1,3-dioxan-2-yl moiety, which contribute to its distinct chemical properties. The fluoro substituents in the phenyl ring are known to enhance metabolic stability and binding affinity, making this compound an attractive scaffold for drug design. Additionally, the dioxane ring introduces a flexible ether linkage that can influence the conformational dynamics of the molecule.

In recent years, there has been a growing interest in the development of fluorinated compounds for medicinal applications. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to improve their pharmacokinetic profiles, including bioavailability, metabolic stability, and target specificity. The 2,6-difluorophenyl group in 1-(2,6-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one is particularly noteworthy for its ability to modulate electronic properties and enhance interactions with biological targets.

The 5,5-dimethyl-1,3-dioxan-2-yl moiety adds another layer of complexity to the molecule, providing a rigid yet adaptable structure that can be fine-tuned for specific biological functions. This segment has been implicated in various pharmacological activities, including anti-inflammatory and analgesic effects. The combination of these structural elements makes 1-(2,6-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one a compelling subject for further investigation.

2,6-difluorophenyl and 5,5-dimethyl-1,3-dioxan-2-yl groups could be leveraged to develop novel inhibitors with improved selectivity and efficacy. 2,6-difluorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one suggests that it may have the potential to interact with multiple binding sites on proteins. 2,6-difluorophenyl)-5-(5